Ethyl 3-(3-(4-nitrophenyl)ureido)-5-phenylthiophene-2-carboxylate

• IUPAC Name: ethyl 3-[(4-nitrophenyl)carbamoylamino]-5-phenylthiophene-2-carboxylate
• InChI: InChI=1S/C20H17N3O5S/c1-2-28-19(24)18-16(12-17(29-18)13-6-4-3-5-7-13)22-20(25)21-14-8-10-15(11-9-14)23(26)27/h3-12H,2H2,1H3,(H2,21,22,25)
• InChI Key: IFCTWWURXPONBJ-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(C=C(S1)C2=CC=CC=C2)NC(=O)NC3=CC=C(C=C3)[N+](=O)[O-]
• Molecular Formula: C20H17N3O5S
• Molecular Weight: 411.4 g/mol
• CAS No.: 391868-20-5

Description

Ethyl 3-(3-(4-nitrophenyl)ureido)-5-phenylthiophene-2-carboxylate is a useful research compound. Its molecular formula is C20H17N3O5S and its molecular weight is 411.43. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

• The compound has been utilized in the synthesis of peptides, where its protective group properties facilitate the selective removal of carboxyl-group protection in peptide synthesis (Amaral, 1969). This demonstrates its role in enabling more efficient synthetic pathways for peptide construction.
• Another study focused on the synthesis and biological activity of Thieno[2,3-d]Pyrimidines, revealing that derivatives of Ethyl 2-amino-5-ethylthiophene-3-carboxylate, through a series of chemical transformations, can lead to compounds with inhibitory activities against certain plant growths (Wang et al., 2010). This highlights its potential in the development of agricultural chemicals.

Materials Science Applications

• In materials science, the compound's derivatives have been shown to contribute to the development of polymer-supported systems for catalytic reactions, demonstrating its versatility in the creation of new materials (Sivakumar & Phani, 2011). Such systems have applications in the hydrogenation of nitrophenol and electro-oxidation of methanol, among other reactions.

Chemical Reactivity and Applications

• Ethyl 2-cyano-2-(4-nitrophenylsulfonyloxyimino)acetate, a related compound, has been demonstrated to mediate Lossen rearrangement, facilitating the synthesis of ureas from carboxylic acids (Thalluri et al., 2014). This process underscores the compound's utility in organic synthesis, particularly in the efficient creation of urea derivatives without racemization.
• Further, the introduction of acceptor groups in polymer synthesis, using derivatives of Ethyl 3-(3-(4-nitrophenyl)ureido)-5-phenylthiophene-2-carboxylate, has been studied for its impact on electrochemical and electrochromic properties of polymers (Hu et al., 2013). These findings offer insights into the design of materials with tailored properties for specific applications.

Mechanism of Action

The mechanism of action would depend on the intended use of the compound. Without more information, it’s difficult to speculate.

Future Directions

The future directions for this compound would depend on its intended use. It could potentially be studied for various applications, depending on its physical and chemical properties.